Cas no 2098013-30-8 (6-(Benzo[d][1,3]dioxol-5-yl)pyrimidin-4-ol)

• Product Name: 6-(Benzo[d][1,3]dioxol-5-yl)pyrimidin-4-ol
• CAS No: 2098013-30-8
• MF: C₁₁H₈N₂O₃
• MW: 216.19282245636
• CID: 5056093
• Update Time: 2025-05-23

6-(Benzo[d][1,3]dioxol-5-yl)pyrimidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 6-(benzo[d][1,3]dioxol-5-yl)pyrimidin-4-ol
• 4-(1,3-benzodioxol-5-yl)-1H-pyrimidin-6-one
• 6-(Benzo[d][1,3]dioxol-5-yl)pyrimidin-4-ol

• Inchi： 1S/C11H8N2O3/c14-11-4-8(12-5-13-11)7-1-2-9-10(3-7)16-6-15-9/h1-5H,6H2,(H,12,13,14)
• InChI Key： GVRJAMLEGSRRRB-UHFFFAOYSA-N
• SMILES： O1COC2C=CC(C3=CC(NC=N3)=O)=CC1=2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 364
• XLogP3: 0.7
• Topological Polar Surface Area: 59.9

Additional information on 6-(Benzo[d][1,3]dioxol-5-yl)pyrimidin-4-ol

Comprehensive Overview of 6-(Benzo[d][1,3]dioxol-5-yl)pyrimidin-4-ol (CAS No. 2098013-30-8): Properties, Applications, and Research Insights

6-(Benzo[d][1,3]dioxol-5-yl)pyrimidin-4-ol (CAS No. 2098013-30-8) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound combines a pyrimidine core with a benzo[d][1,3]dioxole moiety, offering versatile reactivity and potential bioactivity. Researchers are increasingly exploring its applications in drug discovery, particularly in targeting enzymes and receptors involved in inflammatory and metabolic disorders.

The molecular structure of 6-(Benzo[d][1,3]dioxol-5-yl)pyrimidin-4-ol includes a pyrimidin-4-ol ring, which is a key pharmacophore in many FDA-approved drugs. This scaffold is known for its ability to form hydrogen bonds, enhancing binding affinity to biological targets. The benzo[d][1,3]dioxole group further contributes to lipophilicity, improving membrane permeability—a critical factor in central nervous system (CNS) drug development. Recent studies highlight its potential as a precursor for kinase inhibitors, a hot topic in oncology research.

In the context of green chemistry and sustainable synthesis, CAS No. 2098013-30-8 has been investigated for eco-friendly production methods. Researchers are optimizing catalytic processes to reduce waste and energy consumption, aligning with global trends toward carbon-neutral manufacturing. This aligns with frequent search queries like "sustainable synthesis of heterocycles" and "green chemistry in drug discovery," reflecting growing industry demand.

Analytical characterization of 6-(Benzo[d][1,3]dioxol-5-yl)pyrimidin-4-ol typically involves advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods confirm its purity and tautomeric forms—a subject of debate in computational chemistry circles. The compound’s stability under physiological conditions is also a key focus, addressing common search terms like "pyrimidine derivative stability in vivo."

Beyond pharmaceuticals, this compound shows promise in material science, particularly in designing organic semiconductors. Its conjugated system and electron-rich regions make it a candidate for organic light-emitting diodes (OLEDs), a trending topic in renewable energy forums. Patent analyses reveal growing IP activity around similar structures, underscoring commercial potential.

Safety profiles and structure-activity relationships (SAR) of CAS No. 2098013-30-8 derivatives are actively documented in databases like PubChem and Reaxys. Computational models predict low toxicity, but experimental validations are ongoing—addressing frequent queries about "pyrimidine safety thresholds." Regulatory compliance with REACH and FDA guidelines remains a critical discussion point for industrial applications.

In summary, 6-(Benzo[d][1,3]dioxol-5-yl)pyrimidin-4-ol represents a multifaceted compound bridging medicinal chemistry, materials engineering, and sustainable technology. Its continued study addresses both academic curiosity and industry needs, from drug design to green manufacturing solutions.